Methyl 4-(dimethylamino)butanoate

• CAS RN: 22041-22-1
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.2 g/mol
• IUPAC Name: methyl 4-(dimethylamino)butanoate
• InChI: InChI=1S/C7H15NO2/c1-8(2)6-4-5-7(9)10-3/h4-6H2,1-3H3
• InChI Key: ZJEZSISCHHJCIO-UHFFFAOYSA-N
• SMILES: CN(C)CCCC(=O)OC

Description

Methyl 4-(dimethylamino)butanoate is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-methoxy-N,N-dimethyl-4-oxo-1-butanaminium chloride (3) (5.44 g, 0.03 mol) and anh. K2CO3 (5.52 g, 0.04 mol) in dichloromethane (70 ml) was vigorously stirred at ambient temperature for 24 h. The precipitate was filtered, washed with dichloromethane, and the filtrate was evaporated. The residue was distilled at 32-35° C./3-4 mm Hg to give 2.88 g (66%) of methyl 4-(dimethylamino)butanoate.